TOPOTECAN ACID SODIUM SALT
TOPOTECAN ACID SODIUM SALT
Brand Name:
Vulcanchem
CAS No.:
132877-29-3
VCID:
VC0160920
InChI:
InChI=1S/C23H25N3O6/c1-4-23(32,22(30)31)16-8-18-20-12(9-26(18)21(29)15(16)11-27)7-13-14(10-25(2)3)19(28)6-5-17(13)24-20/h5-8,27-28,32H,4,9-11H2,1-3H3,(H,30,31)/t23-/m0/s1
SMILES:
CCC(C1=C(C(=O)N2CC3=CC4=C(C=CC(=C4CN(C)C)O)N=C3C2=C1)CO)(C(=O)O)O
Molecular Formula:
C23H25N3O6
Molecular Weight:
439.5 g/mol
TOPOTECAN ACID SODIUM SALT
CAS No.: 132877-29-3
Main Products
VCID: VC0160920
Molecular Formula: C23H25N3O6
Molecular Weight: 439.5 g/mol
CAS No. | 132877-29-3 |
---|---|
Product Name | TOPOTECAN ACID SODIUM SALT |
Molecular Formula | C23H25N3O6 |
Molecular Weight | 439.5 g/mol |
IUPAC Name | (2S)-2-[1-[(dimethylamino)methyl]-2-hydroxy-8-(hydroxymethyl)-9-oxo-11H-indolizino[1,2-b]quinolin-7-yl]-2-hydroxybutanoic acid |
Standard InChI | InChI=1S/C23H25N3O6/c1-4-23(32,22(30)31)16-8-18-20-12(9-26(18)21(29)15(16)11-27)7-13-14(10-25(2)3)19(28)6-5-17(13)24-20/h5-8,27-28,32H,4,9-11H2,1-3H3,(H,30,31)/t23-/m0/s1 |
Standard InChIKey | DPQJTQJZJNYUEC-QHCPKHFHSA-N |
Isomeric SMILES | CC[C@](C1=C(C(=O)N2CC3=CC4=C(C=CC(=C4CN(C)C)O)N=C3C2=C1)CO)(C(=O)O)O |
SMILES | CCC(C1=C(C(=O)N2CC3=CC4=C(C=CC(=C4CN(C)C)O)N=C3C2=C1)CO)(C(=O)O)O |
Canonical SMILES | CCC(C1=C(C(=O)N2CC3=CC4=C(C=CC(=C4CN(C)C)O)N=C3C2=C1)CO)(C(=O)O)O |
Synonyms | TOPOTECAN ACID SODIUM SALT |
PubChem Compound | 183113 |
Last Modified | Nov 11 2021 |
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